4-Iodo-3-methoxy-2-(trifluoromethyl)pyridine
Overview
Description
4-Iodo-3-methoxy-2-(trifluoromethyl)pyridine (4-IMTP) is an organic compound widely used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is an important building block for the synthesis of complex molecules and has been used in a variety of scientific research applications.
Mechanism of Action
4-Iodo-3-methoxy-2-(trifluoromethyl)pyridine is an active intermediate in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It acts as a nucleophilic reagent and can react with electrophiles such as carbonyl compounds, halides, and carbon-carbon double bonds. The reaction proceeds through a nucleophilic substitution mechanism, where the iodine atom acts as a leaving group and the 4-Iodo-3-methoxy-2-(trifluoromethyl)pyridine molecule acts as a nucleophile, attacking the electrophile.
Biochemical and Physiological Effects
4-Iodo-3-methoxy-2-(trifluoromethyl)pyridine has been shown to have a variety of biochemical and physiological effects. It has been reported to have antifungal activity and can inhibit the growth of certain fungi. It has also been shown to have anti-inflammatory and antioxidant properties and has been used in the treatment of certain diseases. Additionally, 4-Iodo-3-methoxy-2-(trifluoromethyl)pyridine has been shown to have cytotoxic effects on certain cancer cell lines and has been used in the treatment of certain types of cancer.
Advantages and Limitations for Lab Experiments
4-Iodo-3-methoxy-2-(trifluoromethyl)pyridine is a useful reagent for laboratory synthesis due to its high efficiency and low cost. It is also relatively safe to handle and can be synthesized in a variety of ways. However, it is important to note that 4-Iodo-3-methoxy-2-(trifluoromethyl)pyridine is a volatile compound and should be handled with caution. Additionally, it is important to note that 4-Iodo-3-methoxy-2-(trifluoromethyl)pyridine is a highly reactive compound and should be stored in a cool, dry place.
Future Directions
The potential future directions for 4-Iodo-3-methoxy-2-(trifluoromethyl)pyridine are numerous. It can be used in the synthesis of a variety of biologically active molecules, as well as in the synthesis of novel fluorescent dyes. Additionally, it can be used as a catalyst for asymmetric reactions and as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. Furthermore, it can be used in the treatment of certain diseases, such as cancer, and has potential applications in the field of biotechnology. Finally, its potential applications in the field of nanotechnology should not be overlooked.
Scientific Research Applications
4-Iodo-3-methoxy-2-(trifluoromethyl)pyridine has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It has also been used in the synthesis of heterocyclic compounds and as a starting material in the synthesis of a variety of biologically active molecules. Furthermore, 4-Iodo-3-methoxy-2-(trifluoromethyl)pyridine has been used in the synthesis of novel fluorescent dyes and as a catalyst for asymmetric reactions.
properties
IUPAC Name |
4-iodo-3-methoxy-2-(trifluoromethyl)pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5F3INO/c1-13-5-4(11)2-3-12-6(5)7(8,9)10/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QYZFUTZSGSYXJI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CN=C1C(F)(F)F)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5F3INO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Iodo-3-methoxy-2-(trifluoromethyl)pyridine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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